![molecular formula C20H24N2O3 B268962 N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide](/img/structure/B268962.png)
N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide
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Overview
Description
N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide, also known as AIP, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. This compound belongs to the class of amides and has a molecular formula of C20H24N2O3.
Mechanism of Action
The mechanism of action of N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide involves the inhibition of the Hsp90 protein, which is a molecular chaperone that is essential for the stability and function of various oncogenic proteins. By inhibiting Hsp90, this compound can destabilize these oncogenic proteins and induce cell death in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in both normal and cancer cells. In normal cells, this compound has been shown to induce the expression of heat shock proteins, which are important for cellular stress response. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide in lab experiments is its specificity for Hsp90 inhibition. This allows researchers to study the effects of Hsp90 inhibition on various cellular processes without affecting other molecular chaperones. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide in scientific research. One area of interest is in the development of more potent and selective Hsp90 inhibitors based on the structure of this compound. Another area of interest is in the combination of this compound with other cancer therapies to enhance its efficacy. Additionally, further studies are needed to explore the potential of this compound in other therapeutic areas, such as neurodegenerative diseases.
Synthesis Methods
The synthesis of N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide involves the reaction of 4-isopropylphenol with 3-aminobenzoic acid to form 3-(4-isopropylphenoxy)benzoic acid. This intermediate is then reacted with acetic anhydride to form this compound.
Scientific Research Applications
N-[3-(acetylamino)phenyl]-2-(4-isopropylphenoxy)propanamide has been extensively studied for its potential therapeutic properties in various scientific research applications. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy.
properties
Molecular Formula |
C20H24N2O3 |
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Molecular Weight |
340.4 g/mol |
IUPAC Name |
N-(3-acetamidophenyl)-2-(4-propan-2-ylphenoxy)propanamide |
InChI |
InChI=1S/C20H24N2O3/c1-13(2)16-8-10-19(11-9-16)25-14(3)20(24)22-18-7-5-6-17(12-18)21-15(4)23/h5-14H,1-4H3,(H,21,23)(H,22,24) |
InChI Key |
VJLXQYOYGZKWGH-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)OC(C)C(=O)NC2=CC=CC(=C2)NC(=O)C |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)OC(C)C(=O)NC2=CC=CC(=C2)NC(=O)C |
Origin of Product |
United States |
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